Cas no 63271-62-5 ((4-Chlorophthalazin-1-yl)hydrazine;methanesulfonic acid)

• Product Name: (4-Chlorophthalazin-1-yl)hydrazine;methanesulfonic acid
• CAS No: 63271-62-5
• MF: C₉H₁₁ClN₄O₃S
• MW: 290.726639032364
• CID: 2790216
• PubChem ID: 71373039
• Update Time: 2025-04-21

(4-Chlorophthalazin-1-yl)hydrazine;methanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid--1-chloro-4-hydrazinylphthalazine (1/1)
• 63271-62-5
• DTXSID10795879
• (4-Chlorophthalazin-1-yl)hydrazine;methanesulfonic acid

• Inchi： 1S/C8H7ClN4.CH4O3S/c9-7-5-3-1-2-4-6(5)8(11-10)13-12-7;1-5(2,3)4/h1-4H,10H2,(H,11,13);1H3,(H,2,3,4)
• InChI Key： XEEBGJMVKJOZOB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(N=N1)NN.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 290.0240391Da
• Monoisotopic Mass: 290.0240391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų